2,4-Diamino-6-(dimethylamino)-5-pyrimidinecarbonitrile

• IUPAC Name: 2,4-diamino-6-(dimethylamino)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C7H10N6/c1-13(2)6-4(3-8)5(9)11-7(10)12-6/h1-2H3,(H4,9,10,11,12)
• InChI Key: RPPPIYLAPHYHOZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=C1C#N)N)N
• Molecular Formula: C7H10N6
• Molecular Weight: 178.20 g/mol
• CAS No.: 343375-96-2

Description

2,4-Diamino-6-(dimethylamino)-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C7H10N6 and its molecular weight is 178.199. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research has highlighted methods for synthesizing pyrimidine derivatives, including 2,4-diamino-6-(dimethylamino)-5-pyrimidinecarbonitrile, showing their applicability in generating novel compounds. For instance, one study presented a green approach for preparing 2,4-diamino-6-aryl-5-pyrimidinecarbonitriles using a TiO2–SiO2 nanocomposite catalyst under solvent-free conditions, emphasizing the protocol's efficiency, eco-friendliness, and high yield (Rabiei et al., 2017). Another investigation described a regiospecific one-pot synthesis of pyrimido[4,5-d]pyrimidine derivatives in the solid state under microwave irradiations, illustrating a convenient and high-yield method for synthesizing these compounds (Prajapati et al., 2006).

Antimicrobial and Antitumor Activities

• Several studies have explored the biological activities of pyrimidine derivatives, including their antimicrobial and antitumor potential. A study synthesized 2-amino-6-(2-alkyl or arylidenehydrazinyl)-4-(dialkylamino)pyrimidine-5-carbonitriles and evaluated them for in vitro anticancer activity, finding that some compounds demonstrated inhibitory effects against a range of cancer cell lines (Cocco et al., 2006). Another research effort focused on the synthesis and characterization of fused pyrimido-pyrimidine dicarbonitriles, examining their antibacterial activity and providing insight into the structural basis for their biological effectiveness (Waghmare et al., 2012).

Enzyme Inhibition

• Pyrimidine derivatives have also been investigated for their role as enzyme inhibitors. One study synthesized 2,4-diamino-5-benzylpyrimidines and analogs as antibacterial agents, demonstrating their high activity and specificity for bacterial dihydrofolate reductase (Johnson et al., 1989). This indicates the compound's potential in developing targeted antibacterial therapies.